Cas no 413628-06-5 (PROPANEDIOIC ACID, BIS(6-HYDROXY-5,5-DIMETHYLHEXYL)-)

• Product name: PROPANEDIOIC ACID, BIS(6-HYDROXY-5,5-DIMETHYLHEXYL)-
• CAS No: 413628-06-5
• MF: C₁₉H₃₆O₆
• MW: 360.485547065735
• CID: 3510462
• PubChem ID: 11674917

PROPANEDIOIC ACID, BIS(6-HYDROXY-5,5-DIMETHYLHEXYL)- Chemical and Physical Properties

Names and Identifiers

• PROPANEDIOIC ACID, BIS(6-HYDROXY-5,5-DIMETHYLHEXYL)-
• Propanedioic acid, 2,2-bis(6-hydroxy-5,5-dimethylhexyl)-
• 2,2-bis-(6-hydroxy-5,5-dimethylhexyl)-malonic acid
• SCHEMBL186508
• DXKAWUJCHOYLGK-UHFFFAOYSA-N
• 2,2-bis-(6-hydroxy-5,5-dimethyl-hexyl)-malonic acid
• 413628-06-5
• DB-089633
• 2,2-bis(6-hydroxy-5,5-dimethylhexyl)malonic acid

• Inchi： InChI=1S/C19H36O6/c1-17(2,13-20)9-5-7-11-19(15(22)23,16(24)25)12-8-6-10-18(3,4)14-21/h20-21H,5-14H2,1-4H3,(H,22,23)(H,24,25)
• InChI Key： DXKAWUJCHOYLGK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 360.25118886Da
• Monoisotopic Mass: 360.25118886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Medium-chain hydroxy acids and derivatives